Cas no 132622-78-7 ((4S)-1-Boc-4-amino-D-proline)

(4S)-1-Boc-4-amino-D-proline is a chiral proline derivative featuring a Boc-protected amino group at the 4-position. This compound serves as a valuable intermediate in organic synthesis and peptide chemistry, particularly for introducing constrained proline motifs with stereochemical control. The Boc group enhances stability and facilitates selective deprotection under mild acidic conditions. Its rigid pyrrolidine ring structure promotes secondary structure stabilization in peptides, making it useful for studying conformational effects in bioactive molecules. The (4S) configuration ensures enantioselectivity in asymmetric synthesis. This derivative is commonly employed in medicinal chemistry for the design of protease inhibitors and other biologically active compounds requiring stereospecific proline modifications.
(4S)-1-Boc-4-amino-D-proline structure
(4S)-1-Boc-4-amino-D-proline structure
Product Name:(4S)-1-Boc-4-amino-D-proline
CAS No:132622-78-7
MF:C10H18N2O4
MW:230.26092
MDL:MFCD08704543
CID:98278
PubChem ID:14842627
Update Time:2025-10-29

(4S)-1-Boc-4-amino-D-proline Chemical and Physical Properties

Names and Identifiers

    • (2R,4S)-1-Boc-4-Aminopyrrolidine-2-carboxylic acid
    • (2R,4S)-4-Amino-1-(tert-butoxycarbonyl)pyrrolidine-2-carboxylic acid
    • 1,2-Pyrrolidinedicarboxylicacid, 4-amino-, 1-(1,1-dimethylethyl) ester, (2R-trans)- (9CI)
    • (2R,4S)-1-BOC-4-AMINO-PYRROLIDINE-2-CARBOXYLIC ACID
    • (4S)-1-(tert-butoxycarbonyl)-4-amino-D-proline
    • AG-D-66315
    • CTK4B8014
    • SBB066790
    • SureCN3382176
    • (4S)-1-Boc-4-amino-D-proline
    • -4-Amino-1-(tert-butoxycarbonyl)
    • 1-N-BOC-4(S)-AMINO-PYRROLIDINE-2(R)-CARBOXYLIC ACID
    • (2R,4S)-4-Amino-1,2-pyrrolidinedicarboxylic acid 1-(tert-butyl) ester
    • (2R-trans)-4-Amino-1,2-pyrrolidinedicarboxylicacid 1-(1,1-dimethylethyl) ester
    • 1,2-Pyrrolidinedicarboxylic acid, 4-amino-, 1-(1,1-dimethylethyl) ester, (2R-trans)-
    • CS-0028232
    • I11826
    • (2R,4S)-1-BOC-4-AMINO PYRROLIDINE-2-CARBOXYLIC ACID
    • DTXSID40564611
    • (2R,4S)-4-Amino-1-tert-butoxycarbonyl-pyrrolidine-2-carboxylic acid
    • (2S,4R)-1-Boc-4-aminopyrrolidine-2-carboxylic acid
    • AS-49566
    • (4S)-4-Amino-1-(t-butoxycarbonyl)-D-proline
    • EN300-189909
    • SCHEMBL3382176
    • 1,2-Pyrrolidinedicarboxylicacid,4-amino-,1-(1,1-dimethylethyl)ester,(2r-trans)-(9ci)
    • 132622-78-7
    • 1,2-Pyrrolidinedicarboxylic acid, 4-amino-, 1-(1,1-dimethylethyl) ester, (2R,4S)-
    • WDWRIVZIPSHUOR-NKWVEPMBSA-N
    • (2R,4S)-4-amino-1-[(tert-butoxy)carbonyl]pyrrolidine-2-carboxylic acid
    • MFCD08704543
    • (4S)-4-Amino-1-(tert-butoxycarbonyl)-D-proline
    • HY-W019205
    • (2R,4S)-4-amino-1-(tert-butoxycarbonyl)pyrrolidine-2-carboxylicacid
    • (2R,4S)-4-amino-1-[(2-methylpropan-2-yl)oxycarbonyl]pyrrolidine-2-carboxylic acid
    • AKOS015841359
    • MDL： MFCD08704543
    • Inchi： InChI=1S/C10H18N2O4/c1-10(2,3)16-9(15)12-5-6(11)4-7(12)8(13)14/h6-7H,4-5,11H2,1-3H3,(H,13,14)/t6-,7+/m0/s1
    • InChI Key： WDWRIVZIPSHUOR-NKWVEPMBSA-N
    • SMILES： CC(C)(C)OC(=O)N1C[C@H](C[C@@H]1C(=O)O)N

Computed Properties

  • Exact Mass: 230.12665706g/mol
  • Monoisotopic Mass: 230.12665706g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 4
  • Complexity: 298
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -2.3
  • Topological Polar Surface Area: 92.9Ų

Experimental Properties

  • Density: 1.232
  • Boiling Point: 371.073°C at 760 mmHg
  • Flash Point: 178.219°C
  • Refractive Index: 1.517
  • PSA: 92.86000
  • LogP: 1.04590

(4S)-1-Boc-4-amino-D-proline Pricemore >>

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abcr
AB473083-250 mg
(4S)-4-Amino-1-(t-butoxycarbonyl)-D-proline, 95%; .
 132622-78-7 95%
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abcr
AB473083-1 g
(4S)-4-Amino-1-(t-butoxycarbonyl)-D-proline, 95%; .
 132622-78-7 95%
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